Cas no 1820736-22-8 (3-(3-Methoxypropoxy)azetidine trifluoroacetate)

• Product Name: 3-(3-Methoxypropoxy)azetidine trifluoroacetate
• CAS No: 1820736-22-8
• MF: C₉H₁₆F₃NO₄
• MW: 259.222853660584
• CID: 3047348
• PubChem ID: 121514134
• Update Time: 2025-10-31

3-(3-Methoxypropoxy)azetidine trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methoxypropoxy)azetidine trifluoroacetate
• 3-(3-methoxypropoxy)azetidine;2,2,2-trifluoroacetic acid
• Azetidine, 3-(3-methoxypropoxy)-, 2,2,2-trifluoroacetate (1:1)
• 1820736-22-8

• Inchi： 1S/C7H15NO2.C2HF3O2/c1-9-3-2-4-10-7-5-8-6-7;3-2(4,5)1(6)7/h7-8H,2-6H2,1H3;(H,6,7)
• InChI Key： FBQAIEVXGJSKIM-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O(CCCOC)C1CNC1

Computed Properties

• Exact Mass: 259.10314248g/mol
• Monoisotopic Mass: 259.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8Ų

Additional information on 3-(3-Methoxypropoxy)azetidine trifluoroacetate

3-(3-Methoxypropoxy)azetidine Trifluoroacetate: A Comprehensive Overview

The compound with CAS No. 1820736-22-8, known as 3-(3-Methoxypropoxy)azetidine Trifluoroacetate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into its chemical structure, synthesis, pharmacological properties, and recent advancements in its research.

3-(3-Methoxypropoxy)azetidine Trifluoroacetate is a trifluoroacetate salt of 3-(3-methoxypropoxy)azetidine. The azetidine ring, a four-membered cyclic amine, forms the core of this molecule. The substitution at the 3-position with a methoxypropoxy group introduces unique electronic and steric properties, making it a valuable compound for various chemical and biological studies. The trifluoroacetate counterion adds stability and solubility to the compound, enhancing its utility in experimental settings.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry. Researchers have explored the potential of 3-(3-Methoxypropoxy)azetidine Trifluoroacetate as a building block for constructing bioactive molecules. Its ability to form stable amide bonds and participate in various coupling reactions makes it an ideal candidate for peptide synthesis and drug design.

The synthesis of 3-(3-Methoxypropoxy)azetidine Trifluoroacetate involves a multi-step process that includes nucleophilic substitution, ring formation, and ionization. The use of advanced synthetic techniques has enabled chemists to achieve high yields and purity levels, ensuring the compound's reliability in research applications.

In terms of pharmacology, 3-(3-Methoxypropoxy)azetidine Trifluoroacetate has shown promise in modulating enzyme activity and receptor binding. Preclinical studies suggest that it may possess anti-inflammatory and neuroprotective properties, making it a potential candidate for therapeutic interventions in chronic diseases.

The application of 3-(3-Methoxypropoxy)azetidine Trifluoroacetate extends beyond pharmacology into materials science. Its unique structural features make it suitable for designing novel polymers and materials with tailored properties. Researchers are actively exploring its role in creating advanced drug delivery systems and biocompatible materials.

As the demand for innovative chemical compounds grows, 3-(3-Methoxypropoxy)azetidine Trifluoroacetate stands out as a versatile molecule with diverse applications. Its continued exploration in academic and industrial settings underscores its importance in advancing scientific knowledge and technological innovations.